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Compound of Interest

Compound Name:
Ethyl 3-n-propylpyrazole-5-

carboxylate

Cat. No.: B052534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-n-propylpyrazole-5-
carboxylate, a heterocyclic compound of interest in chemical synthesis and potential

pharmaceutical applications. This document details its chemical identity, physicochemical

properties, a representative synthetic protocol, and explores a potential mechanism of action

based on the activities of structurally related compounds.

Chemical Identity and Synonyms
Ethyl 3-n-propylpyrazole-5-carboxylate is a pyrazole derivative with a propyl group at the 3-

position and an ethyl carboxylate group at the 5-position of the pyrazole ring. Due to

nomenclature variations, it is known by several synonyms.

Synonyms:

Ethyl 5-n-propyl-1H-pyrazole-3-carboxylate

3-n-Propylpyrazole-5-carboxylic acid ethyl ester

3-Propyl-1H-pyrazole-5-carboxylic acid ethyl ester

5-Propyl-1H-pyrazole-3-carboxylic acid ethyl ester
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Ethyl 3-propyl-1H-pyrazole-5-carboxylate

1H-Pyrazole-3-carboxylic acid, 5-propyl-, ethyl ester

CAS Number: 92945-27-2

Physicochemical Properties
The known quantitative data for Ethyl 3-n-propylpyrazole-5-carboxylate are summarized in

the table below. Spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for

this specific compound are not readily available in public databases.

Property Value

Molecular Formula C₉H₁₄N₂O₂

Molecular Weight 182.22 g/mol

Melting Point 48-50 °C

Appearance White to off-white crystalline powder

Purity Typically ≥98%

InChI Key SUALHSUMUQQLJP-UHFFFAOYSA-N

Canonical SMILES CCCC1=CC(=NN1)C(=O)OCC

Experimental Protocols: Synthesis
A plausible and detailed experimental protocol for the synthesis of Ethyl 3-n-propylpyrazole-
5-carboxylate can be derived from general methods for pyrazole synthesis. A common

approach involves the condensation of a β-ketoester with hydrazine.

Objective: To synthesize Ethyl 3-n-propylpyrazole-5-carboxylate.

Materials:

Ethyl 2,4-dioxoheptanoate
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Hydrazine hydrate

Ethanol

Glacial acetic acid

Sodium bicarbonate

Anhydrous magnesium sulfate

Ethyl acetate

Hexane

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer with heating mantle

Rotary evaporator

Thin-layer chromatography (TLC) plates (silica gel)

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve ethyl 2,4-dioxoheptanoate (1 equivalent) in ethanol (10 volumes).

Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.1 equivalents)

dropwise at room temperature. A slight exotherm may be observed.

Reaction: After the addition is complete, add a catalytic amount of glacial acetic acid (0.1

equivalents). Heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl

acetate eluent) until the starting material is consumed.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the mixture under reduced pressure using a rotary evaporator to remove the
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ethanol.

Extraction: To the residue, add ethyl acetate and a saturated aqueous solution of sodium

bicarbonate to neutralize the acetic acid. Transfer the mixture to a separatory funnel, shake,

and separate the layers. Extract the aqueous layer twice more with ethyl acetate.

Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and wash the filter cake with a small amount of ethyl acetate.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a gradient of hexane

and ethyl acetate as the eluent.

Isolation: Combine the fractions containing the pure product (as determined by TLC) and

evaporate the solvent to yield Ethyl 3-n-propylpyrazole-5-carboxylate as a white to off-

white solid.
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Caption: Synthetic pathway for Ethyl 3-n-propylpyrazole-5-carboxylate.
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While the specific biological activity of Ethyl 3-n-propylpyrazole-5-carboxylate is not well-

documented, many pyrazole derivatives are known to exhibit anti-inflammatory properties

through the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[1][2] The

following diagram illustrates this hypothetical mechanism of action.

Disclaimer: This diagram represents a potential signaling pathway based on the known activity

of structurally similar compounds. The actual biological activity of Ethyl 3-n-propylpyrazole-5-
carboxylate has not been definitively established.
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Caption: Hypothetical inhibition of the COX-2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b052534?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/360516479_Pyrazole_as_an_anti-inflammatory_scaffold_A_comprehensive_review
https://encyclopedia.pub/entry/41058
https://www.benchchem.com/product/b052534#synonyms-for-ethyl-3-n-propylpyrazole-5-carboxylate
https://www.benchchem.com/product/b052534#synonyms-for-ethyl-3-n-propylpyrazole-5-carboxylate
https://www.benchchem.com/product/b052534#synonyms-for-ethyl-3-n-propylpyrazole-5-carboxylate
https://www.benchchem.com/product/b052534#synonyms-for-ethyl-3-n-propylpyrazole-5-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

